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Compound of Interest

Compound Name: Dodovislactone B

Cat. No.: B593476

As of the latest literature review, a total synthesis of Dodovislactone B has not yet been
reported in peer-reviewed scientific journals. While the natural product has been isolated and
characterized, a complete synthetic route from commercially available starting materials
remains an unmet challenge in the field of organic chemistry.

Dodovislactone B is a natural product that has been isolated from the aerial parts of
Dodonaea viscosal[l]. Its chemical formula is C21H3005, and it has a molecular weight of
362.46 g/mol [2]. The structure of Dodovislactone B has been determined, and its CAS
number is 1616683-55-6[2].

Despite the absence of a published total synthesis, the broader class of lactones remains an
active area of research in synthetic chemistry. The development of novel synthetic
methodologies for lactone formation is a significant focus, driven by the diverse biological
activities exhibited by this class of compounds. These activities include antimicrobial, antiviral,
and antitumor properties. General strategies for lactone synthesis often involve key steps such
as Baeyer-Villiger oxidations, oxidative lactonizations of diols, and the reductive cyclization of
ketoesters.

Researchers and drug development professionals interested in Dodovislactone B and its
potential applications should monitor the scientific literature for future publications that may
detail its total synthesis. The eventual synthesis of this molecule will be crucial for enabling
further investigation into its biological properties and potential as a therapeutic agent. Without a
synthetic route, obtaining sufficient quantities of Dodovislactone B for extensive biological
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screening and preclinical development is limited to its isolation from natural sources, which can
be a significant bottleneck.

The following diagram outlines a generalized workflow for the development of a total synthesis
of a natural product like Dodovislactone B, from initial discovery to the establishment of a
synthetic route.
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A generalized workflow for the total synthesis of a natural product.
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Due to the lack of a published total synthesis of Dodovislactone B, detailed experimental
protocols and quantitative data tables cannot be provided at this time. The scientific community
awaits a pioneering report on the successful synthesis of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. labshake.com [labshake.com]
e 2. biorbyt.com [biorbyt.com]

 To cite this document: BenchChem. [Total Synthesis of Dodovislactone B: A Review of
Currently Available Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593476#total-synthesis-of-dodovislactone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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